Cas no 1007489-25-9 (3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile)

3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile structure

1007489-25-9 structure

Product Name:3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile

CAS No:1007489-25-9

MF:C₉H₁₂ClN₃

MW:197.664680480957

CID:3056969

PubChem ID:23006140

Update Time:2025-04-21

3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile Chemical and Physical Properties

Names and Identifiers

- 3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile
- AKOS003673642
- AKOS016345058
- 1007489-25-9
- 3-(4-chloro-3,5-dimethylpyrazol-1-yl)butanenitrile
- STK351590
- MDL： MFCD08701111
- Inchi： 1S/C9H12ClN3/c1-6(4-5-11)13-8(3)9(10)7(2)12-13/h6H,4H2,1-3H3
- InChI Key： WBXFTHQHGTWECS-UHFFFAOYSA-N
- SMILES： ClC1C(C)=NN(C=1C)C(C)CC#N

Computed Properties

Exact Mass: 197.0719751Da
Monoisotopic Mass: 197.0719751Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 41.6Å²

3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM483930-1g	3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile	1007489-25-9	97%	1g	$160	2022-06-14
Chemenu	CM483930-5g	3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile	1007489-25-9	97%	5g	$475	2022-06-14

3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile Related Literature

1. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
2. Fe3O4-boosted MWCNT as an efficient sustainable catalyst for PET glycolysis†

A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
3. Distribution of selenium in human blood plasma and serum

Analyst, 1996,121, 189-194
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
5. Distinction of trans–cis photoisomers with comparable optical properties in multiple-state photochromic systems – examining a molecule with three azobenzenes via in situ irradiation NMR spectroscopy†

Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509

Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

1007489-25-9 (3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile) Related Products

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